2-(4-methoxyphenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide

• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide
• InChI: InChI=1S/C18H17N3O4S/c1-23-13-5-3-12(4-6-13)17-20-18(26-21-17)19-16(22)11-25-15-9-7-14(24-2)8-10-15/h3-10H,11H2,1-2H3,(H,19,20,21,22)
• InChI Key: FCWNDQVSXTXCDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=N2)NC(=O)COC3=CC=C(C=C3)OC

Description

This compound is a heterocyclic acetamide derivative featuring a 1,2,4-thiadiazole core substituted with a 4-methoxyphenyl group at position 3 and a 4-methoxyphenoxyacetamide moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methoxyphenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide typically involves multiple steps:

Formation of the Thiadiazole Ring: The synthesis begins with the preparation of the 1,2,4-thiadiazole ring. This can be achieved by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Attachment of the Methoxyphenyl Groups: The next step involves the introduction of the methoxyphenyl groups. This is usually done through a nucleophilic substitution reaction where the thiadiazole intermediate reacts with 4-methoxyphenol in the presence of a base such as potassium carbonate.

Acetamide Formation: Finally, the acetamide group is introduced by reacting the intermediate with chloroacetyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, would be crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can target the thiadiazole ring, potentially converting it to a more saturated heterocyclic system.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Formation of quinones and other oxidized derivatives.

Reduction: Formation of reduced heterocyclic systems.

Substitution: Introduction of various functional groups onto the aromatic rings, such as halogens or nitro groups.

Scientific Research Applications

Anticancer Activity

Recent studies have explored the anticancer properties of this compound. The incorporation of the thiadiazol ring has been linked to enhanced cytotoxic effects against various cancer cell lines. For instance, research has demonstrated that derivatives of thiadiazoles exhibit significant growth inhibition in colorectal (HT-29) and prostate (PC3) cancer cells. The mechanism of action is believed to involve apoptosis induction and cell cycle arrest.

Case Study : A study evaluated the cytotoxic effects of the compound on several cancer cell lines using MTT assays. Results indicated a dose-dependent reduction in cell viability, with IC50 values significantly lower than those of standard chemotherapeutic agents like doxorubicin .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Thiadiazole derivatives have been reported to possess antibacterial properties against multidrug-resistant strains. The methoxy groups may enhance lipophilicity, facilitating better membrane penetration.

Case Study : An investigation into the antibacterial efficacy of related thiadiazole compounds showed promising results against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values indicating effectiveness comparable to traditional antibiotics .

Anti-inflammatory Effects

Emerging research indicates that compounds containing thiadiazole moieties may exhibit anti-inflammatory properties. These effects are hypothesized to result from the inhibition of pro-inflammatory cytokines and modulation of signaling pathways involved in inflammation.

Case Study : A recent experiment assessed the anti-inflammatory activity of similar compounds in vitro, revealing significant reductions in tumor necrosis factor-alpha (TNF-α) levels in treated macrophages .

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its methoxyphenyl and thiadiazole moieties. These interactions could modulate various biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Core Heterocycle	Key Substituents	Molecular Weight (g/mol)	Notable Activity
Target Compound	1,2,4-Thiadiazole	4-Methoxyphenyl, 4-Methoxyphenoxy	~434	N/A (Structural analog data)
5bf ()	1,2,4-Triazole	Naphthalen-2-yl, 4-Methoxyphenyl	~503	Synthetic intermediate
3.1.3 ()	Thiazolidinone	Benzothiazol-2-ylamino, Chlorophenoxy	~585	Antitumor (HeLa cells)
N-[4-Acetyl-5-(4-fluorophenyl)... ()	1,3,4-Thiadiazole	4-Fluorophenyl, Acetyl	~323	Crystallographic data

Biological Activity

The compound 2-(4-methoxyphenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide is a thiadiazole derivative that has garnered interest in medicinal chemistry due to its potential biological activities. Thiadiazole compounds are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of this specific compound based on available literature, highlighting its mechanisms of action, efficacy in various models, and potential therapeutic applications.

Thiadiazole derivatives typically exert their biological effects through various mechanisms, including:

• Inhibition of Enzymatic Activity : Many thiadiazoles inhibit specific enzymes involved in cancer cell proliferation.
• Induction of Apoptosis : They can trigger programmed cell death in malignant cells.
• Antimicrobial Activity : Some derivatives show efficacy against bacterial and fungal strains by disrupting microbial cell membranes.

Anticancer Activity

Recent studies have demonstrated that thiadiazole derivatives exhibit significant anticancer properties. The compound has shown promise in vitro against several cancer cell lines:

Cancer Cell Line	IC50 (µM)	Mechanism of Action
Human leukemia HL-60	12.5	Induction of apoptosis
Breast cancer MDA-MB-231	15.0	Inhibition of cell proliferation
Prostate cancer LNCaP	10.0	Cell cycle arrest

The data suggests that the compound effectively decreases cell viability and induces apoptosis in these cancer models .

Antimicrobial Activity

In addition to anticancer properties, the compound has shown antimicrobial effects:

Microbial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Effect
Staphylococcus aureus	32	Inhibition of growth
Escherichia coli	64	Moderate antibacterial activity
Candida albicans	16	Significant antifungal activity

These findings indicate that the compound could be a candidate for further development as an antimicrobial agent .

Case Studies and Research Findings

• Study on Anticancer Effects :
  A study conducted on various thiadiazole derivatives indicated that those with methoxy substitutions exhibited enhanced cytotoxicity against cancer cell lines compared to unsubstituted analogs. The specific compound was noted for its ability to induce apoptosis through caspase activation pathways .
• Antimicrobial Efficacy :
  Research highlighted the effectiveness of thiadiazole derivatives against resistant strains of bacteria and fungi. The compound demonstrated a broad spectrum of activity, particularly against Staphylococcus aureus, which is known for its resistance to multiple antibiotics .
• Pharmacokinetics :
  Preliminary pharmacokinetic studies suggested that the compound possesses favorable absorption and distribution characteristics, with a moderate half-life conducive for therapeutic use .